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Compound of Interest

Compound Name: 4-Bromophenacyl triflate

CAS No.: 93128-04-2

Cat. No.: B556560

Get Quote

Introduction: The Unique Reactivity of 4-
Bromophenacyl Triflate
4-Bromophenacyl triflate (4-BPTrif), with the CAS Number 93128-04-2, is a highly reactive

electrophilic reagent integral to modern organic synthesis and medicinal chemistry.[1][2] Its

potency stems from the presence of a trifluoromethanesulfonate (triflate) group, one of the best

known leaving groups in nucleophilic substitution reactions. This attribute makes 4-
Bromophenacyl triflate an exceptional reagent for introducing the 4-bromophenacyl moiety

into a wide array of molecules under mild conditions, often exhibiting superior reactivity

compared to its bromide analogue, 4-bromophenacyl bromide.

These application notes provide an in-depth guide for researchers, scientists, and drug

development professionals on the practical applications of 4-Bromophenacyl triflate. The

protocols detailed herein are designed to be robust and reproducible, with an emphasis on the

underlying chemical principles to allow for adaptation to specific research needs. While not a
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catalyst itself, its application is pivotal in the synthesis of complex molecules that may be part of

larger catalytic processes or serve as final active pharmaceutical ingredients.

Core Physicochemical Properties
A foundational understanding of the physicochemical properties of 4-Bromophenacyl triflate
is crucial for its effective and safe use.

Property Value Reference

CAS Number 93128-04-2 [2]

Molecular Formula C₉H₆BrF₃O₄S [2]

Molecular Weight 347.11 g/mol [2]

Appearance
Typically a white to off-white

solid

Primary Hazard

Corrosive, causes severe skin

burns and eye damage.

Classified as a Dangerous

Good for transport.

[2][3]

Application Note 1: High-Efficiency Derivatization of
Carboxylic Acids for HPLC Analysis
The high reactivity of 4-Bromophenacyl triflate makes it an excellent derivatizing agent for

carboxylic acids, converting them into UV-active esters. This is particularly useful for the

sensitive detection and quantification of fatty acids and other carboxylic acid-containing

compounds by High-Performance Liquid Chromatography (HPLC). The resulting 4-

bromophenacyl esters exhibit strong UV absorbance, typically around 254 nm, enabling low-

level detection.[4]

Causality of Reagent Choice
The use of 4-Bromophenacyl triflate over the more traditional 4-bromophenacyl bromide can

offer significant advantages. The triflate leaving group is substantially more labile than bromide,
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allowing for faster reaction kinetics and the use of milder reaction conditions. This can be

critical when dealing with sensitive substrates that might degrade under harsher conditions.

The reaction proceeds via a standard SN2 mechanism, where the carboxylate anion acts as

the nucleophile.

Experimental Workflow for Carboxylic Acid
Derivatization

Sample Preparation Derivatization Reaction Analysis

Dissolve Carboxylic
Acid Sample

Neutralize with
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Dryness
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Cool to Room
Temperature

Inject into
HPLC System

Click to download full resolution via product page

Caption: Workflow for the derivatization of carboxylic acids using 4-Bromophenacyl triflate for

HPLC analysis.

Detailed Protocol: Derivatization of a Fatty Acid Sample
Materials:

4-Bromophenacyl triflate

Fatty acid sample

Potassium hydroxide (KOH)

18-Crown-6

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Nitrogen gas stream
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Heating block or water bath

HPLC system with UV detector

Procedure:

Sample Preparation:

Accurately weigh 1-5 mg of the fatty acid sample into a clean vial.

Dissolve the sample in a minimal amount of methanol.

Add a stoichiometric amount of methanolic KOH to neutralize the fatty acid, forming the

potassium salt.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Derivatization:

To the dried potassium salt, add a solution of 1.5 equivalents of 4-Bromophenacyl triflate
in acetonitrile.

Add a catalytic amount (e.g., 0.1 equivalents) of 18-crown-6. The crown ether complexes

the potassium ion, increasing the nucleophilicity of the carboxylate anion.

Seal the vial and heat the mixture at 60-80°C for 15-30 minutes. Reaction progress can be

monitored by TLC.

Sample Analysis:

Cool the reaction mixture to room temperature.

Dilute the sample with acetonitrile to a suitable concentration for HPLC analysis.

Inject the sample into the HPLC system.

Expected Outcome: This protocol should yield the 4-bromophenacyl ester of the fatty acid,

which can be readily detected by UV-Vis at approximately 254 nm. The enhanced reactivity of
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the triflate should lead to a rapid and complete conversion.

Application Note 2: Synthesis of Substituted Furans
via Hantzsch-Type Condensation
4-Bromophenacyl triflate is a valuable precursor for the synthesis of highly substituted furan

derivatives. The α-haloketone moiety is a classic component in the Feist-Benary furan

synthesis and related condensations. The enhanced electrophilicity of the carbon bearing the

triflate group facilitates reactions with a variety of nucleophiles, including enolates and

enamines, to construct the furan ring.

Mechanistic Rationale
The synthesis typically proceeds through an initial alkylation of a β-dicarbonyl compound's

enolate with 4-Bromophenacyl triflate. The resulting intermediate then undergoes an

intramolecular cyclization and dehydration, often under acidic or basic conditions, to yield the

furan product. The 4-bromophenyl substituent can then be further functionalized using

palladium-catalyzed cross-coupling reactions, making these furan products versatile building

blocks in drug discovery.

Reaction Scheme: Furan Synthesis
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Caption: General reaction scheme for the synthesis of substituted furans using 4-
Bromophenacyl triflate.

Detailed Protocol: Synthesis of Ethyl 2-methyl-5-(4-
bromophenyl)furan-3-carboxylate
Materials:

4-Bromophenacyl triflate

Ethyl acetoacetate

Sodium ethoxide (NaOEt)

Ethanol (anhydrous)

Toluene (anhydrous)
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Glacial acetic acid

Standard glassware for inert atmosphere reactions

Procedure:

Enolate Formation:

In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve sodium

ethoxide (1.0 equivalent) in anhydrous ethanol.

Cool the solution to 0°C in an ice bath.

Slowly add ethyl acetoacetate (1.0 equivalent) dropwise to the stirred solution.

Allow the mixture to stir at 0°C for 30 minutes to ensure complete formation of the enolate.

Alkylation:

Dissolve 4-Bromophenacyl triflate (0.95 equivalents) in anhydrous toluene.

Add the 4-Bromophenacyl triflate solution dropwise to the enolate mixture at 0°C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

2-4 hours, or until TLC indicates consumption of the starting material.

Cyclization and Work-up:

Quench the reaction by carefully adding glacial acetic acid to neutralize the base.

Remove the ethanol under reduced pressure.

Add water and extract the product with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purification:
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The crude product can be purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield the desired substituted furan.

Safety and Handling
4-Bromophenacyl triflate is a hazardous substance and must be handled with appropriate

safety precautions.[2][5]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat. Work in a well-ventilated fume hood.

Handling: Avoid inhalation of dust and contact with skin and eyes.[5] In case of contact,

immediately flush the affected area with copious amounts of water.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong bases and oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
4-Bromophenacyl triflate is a powerful and versatile reagent for advanced organic synthesis.

Its heightened reactivity compared to analogous bromo- and chloro-compounds allows for

milder reaction conditions and faster reaction times. The protocols provided herein for

carboxylic acid derivatization and furan synthesis serve as a foundation for its application in

diverse research and development settings. As with any highly reactive chemical, a thorough

understanding of its properties and adherence to strict safety protocols are paramount for its

successful and safe implementation in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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